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Compound of Interest

Compound Name: Lanthanum(III) acetate trihydrate

Cat. No.: B2398418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step guide for the preparation of a stable

Lanthanum(III) acetate solution, tailored for research and development applications. It includes

experimental protocols, quantitative data, and visualizations to ensure reproducibility and

stability.

Introduction
Lanthanum(III) acetate, La(CH₃COO)₃, is a water-soluble salt of the rare earth element

lanthanum. It is a versatile reagent used in various scientific disciplines, including as a

precursor for the synthesis of lanthanum-based materials, a catalyst, and a pharmacological

tool, notably as a phosphate binder and a calcium channel blocker. The primary challenge in

preparing aqueous solutions of Lanthanum(III) acetate is its propensity to hydrolyze, which can

lead to the precipitation of insoluble lanthanum hydroxide or carbonate, thereby affecting the

solution's stability and concentration. This guide provides a protocol to mitigate these issues

and prepare a stable solution for experimental use.

Quantitative Data Summary
The following table summarizes the key quantitative data for Lanthanum(III) acetate relevant to

the preparation of a stable solution.
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Parameter Value Notes

Molecular Formula La(CH₃COO)₃ Anhydrous

Molar Mass 316.04 g/mol Anhydrous

Appearance White crystalline solid

Solubility in Water 16.88 g/100 mL at 25°C[1][2]
For Lanthanum(III) acetate

hydrate.

Recommended Storage

Temperature
15 - 25°C[3]

Store in a cool, dry, well-

ventilated area.

pH of Solution Slightly acidic
A slightly acidic pH helps to

prevent hydrolysis.

Experimental Protocol: Preparation of a Stable 100
mM Lanthanum(III) Acetate Stock Solution
This protocol details the preparation of a 100 mM stock solution of Lanthanum(III) acetate in

water, with measures to enhance its stability.

Materials and Equipment
Lanthanum(III) acetate hydrate (La(CH₃COO)₃ · xH₂O) (e.g., sesquihydrate)

High-purity water (e.g., Milli-Q® or equivalent)

Glacial acetic acid

0.22 µm sterile syringe filter

Sterile glassware (beaker, graduated cylinder, volumetric flask)

Magnetic stirrer and stir bar

pH meter

Sterile storage bottles
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Step-by-Step Procedure
Calculate the required mass of Lanthanum(III) acetate hydrate. The exact mass will depend

on the degree of hydration of the starting material. For Lanthanum(III) acetate sesquihydrate

(La(CH₃COO)₃ · 1.5H₂O, Molar Mass = 343.06 g/mol ), to prepare 100 mL of a 100 mM

solution, you would need:

0.1 L * 0.1 mol/L * 343.06 g/mol = 3.43 g

Dissolve the Lanthanum(III) acetate hydrate.

Measure approximately 80 mL of high-purity water into a sterile beaker.

Place the beaker on a magnetic stirrer and add a sterile stir bar.

Slowly add the calculated mass of Lanthanum(III) acetate hydrate to the water while

stirring.

Continue stirring until the solid is completely dissolved. Gentle heating (e.g., to 40-50°C)

can be applied to facilitate dissolution, but avoid boiling.

Adjust the pH of the solution.

Due to the risk of hydrolysis, it is crucial to maintain a slightly acidic pH.

Using a calibrated pH meter, measure the pH of the solution.

If the pH is neutral or basic, add a small amount of glacial acetic acid dropwise while

stirring to lower the pH to a range of 5.0 - 6.0. This acidic environment will help to keep the

lanthanum ions in solution and prevent the formation of insoluble hydroxides.

Bring the solution to the final volume.

Once the solid is fully dissolved and the pH is adjusted, transfer the solution to a 100 mL

sterile volumetric flask.

Rinse the beaker with a small amount of high-purity water and add the rinsing to the

volumetric flask to ensure all the Lanthanum(III) acetate is transferred.
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Add high-purity water to the flask until the bottom of the meniscus reaches the calibration

mark.

Sterilize the solution.

For biological applications, sterile filtration is necessary.

Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter

into a sterile storage bottle.

Storage.

Store the sterile stock solution in a tightly sealed container at 4°C.

For long-term storage, it is advisable to prepare smaller aliquots to avoid repeated

opening of the main stock, which can introduce contaminants and alter the pH due to CO₂

absorption from the air. The solution should be stable for several weeks when stored

properly.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a stable Lanthanum(III)

acetate solution.
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Figure 1. Experimental workflow for preparing a stable Lanthanum(III) acetate solution.

Factors Affecting Solution Stability
The stability of a Lanthanum(III) acetate solution is influenced by several factors.

Understanding these relationships is key to preventing precipitation and maintaining a reliable

solution.
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Factors Affecting Lanthanum(III) Acetate Solution Stability
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Figure 2. Logical relationships of factors influencing the stability of Lanthanum(III) acetate
solutions.

Application Example: Lanthanum as a Calcium
Channel Blocker
Lanthanum ions (La³⁺) are known to act as non-specific blockers of voltage-gated calcium

channels (VGCCs). This property is valuable in neurobiology and pharmacology to study the

roles of calcium influx in various cellular processes. The mechanism involves the La³⁺ ion

physically occluding the pore of the calcium channel, thereby preventing the entry of Ca²⁺ ions

into the cell. This is believed to be due to the similar ionic radius of La³⁺ and Ca²⁺, allowing

La³⁺ to bind to the calcium-binding sites within the channel pore with high affinity.[4][5]

The following diagram illustrates the mechanism of La³⁺ blocking a voltage-gated calcium

channel.
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Mechanism of Voltage-Gated Calcium Channel Blockade by Lanthanum
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Figure 3. Diagram illustrating the blockade of a voltage-gated calcium channel by a Lanthanum
ion.

Safety Precautions
Lanthanum(III) acetate is an irritant.[6] Standard laboratory safety practices should be followed

when handling this compound. This includes wearing appropriate personal protective

equipment (PPE) such as safety glasses, gloves, and a lab coat. Avoid inhalation of dust and

direct contact with skin and eyes. For detailed safety information, refer to the Safety Data Sheet

(SDS) provided by the manufacturer.
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Disclaimer: This guide is intended for informational purposes only and should be used by

qualified individuals in a laboratory setting. Always consult the relevant safety data sheets and

follow established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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